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Compound of Interest

Compound Name: D-Arabitol

CAS No.: 2152-56-9

Cat. No.: B3028510 Get Quote

Introduction & Clinical Significance
D-Arabitol (D-Arabinitol) is a five-carbon sugar alcohol (pentitol) derived from the reduction of

D-ribulose or D-xylulose. While trace amounts are endogenous, elevated urinary excretion is

pathognomonic for specific metabolic states:

Inborn Errors of Metabolism: Defects in the Pentose Phosphate Pathway (PPP), specifically

Transaldolase Deficiency (TALDO) and Ribose-5-Phosphate Isomerase (RPI) Deficiency,

lead to the accumulation of polyols, including D-Arabitol, Ribitol, and Erythritol.[1]

Invasive Candidiasis:Candida species produce D-Arabitol as a major metabolite.[2][3] An

elevated D-Arabitol/Creatinine ratio (or D-/L-Arabitol ratio) in urine is a non-invasive marker

for systemic fungal infection, often preceding positive blood cultures.

This guide presents two validated protocols: LC-MS/MS for high-sensitivity quantification and

HPAEC-PAD for direct carbohydrate profiling without derivatization.

Biochemical Context: The Pentose Phosphate Pathway
The following diagram illustrates the metabolic origin of D-Arabitol, highlighting the enzymatic

blocks (red) that lead to its accumulation.
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Figure 1: Metabolic pathway showing the origin of D-Arabitol accumulation in Pentose

Phosphate Pathway defects.

Methodological Considerations
Analyzing D-Arabitol presents specific challenges that dictate protocol design:

Lack of Chromophore: Sugar alcohols do not absorb UV light. Standard UV/Vis detectors are

useless. We must use Mass Spectrometry (MS), Refractive Index (RID), or Pulsed

Amperometric Detection (PAD).
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Isomeric Complexity: D-Arabitol is isomeric with L-Arabitol, Xylitol, and Ribitol (all MW

152.15). Separation requires columns with specific ligand-exchange or anion-exchange

selectivity.

Matrix Interference: Urine contains high salts and urea, which suppress ionization in MS and

interfere with RID. Desalting is mandatory.

Protocol A: LC-MS/MS (Gold Standard)
Application: Clinical diagnostics, trace-level detection, high throughput. Principle: Ion-

moderated partition chromatography coupled with negative electrospray ionization (ESI-).

Equipment & Reagents
LC System: UHPLC capable of isocratic delivery.

Detector: Triple Quadrupole Mass Spectrometer (e.g., Sciex QTRAP or Thermo TSQ).

Column: Bio-Rad Aminex HPX-87C (250 x 4.0 mm, 9 µm) or equivalent calcium-form ligand

exchange column.

Note: The calcium form is preferred over lead (Pb) columns for MS compatibility.

Reagents: LC-MS grade Water, Acetonitrile (ACN), 13C5-Arabitol (Internal Standard).

Sample Preparation Workflow
This protocol uses a "Dilute-and-Shoot" approach with ion-exchange cleanup to protect the MS

source.

Thaw: Thaw urine samples at room temperature and vortex.

Clarification: Centrifuge at 10,000 x g for 5 minutes to remove particulates.

Internal Standard Addition: Mix 50 µL of urine supernatant with 450 µL of Internal Standard

solution (5 µM 13C-Arabitol in water).

Desalting (Critical): Add 50 mg of mixed-bed ion exchange resin (e.g., Amberlite MB-3 or

equivalent) to the vial. Vortex for 1 minute and let stand for 5 minutes.
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Why? Removes urea and inorganic salts that cause signal suppression in the MS source.

Filtration: Filter supernatant through a 0.22 µm PTFE filter into an autosampler vial.

Chromatographic & MS Conditions
Parameter Setting

Mobile Phase 100% Water (Isocratic) or 90:10 Water:ACN

Flow Rate 0.4 mL/min

Column Temp
80°C (High temp improves peak shape and

lowers backpressure)

Run Time 12 - 15 minutes

Injection Vol 5 - 10 µL

Ionization ESI Negative Mode

Spray Voltage -3500 V

MRM Transitions:

D-Arabitol (Target):m/z 151.1 → 133.1 (Quantifier), 151.1 → 71.0 (Qualifier)

13C-Arabitol (IS):m/z 156.1 → 138.1

Protocol B: HPAEC-PAD (Carbohydrate Profiling)
Application: Research, detailed polyol profiling, no organic solvents required. Principle:

Separation as oxyanions at high pH on a strong anion exchange column, detected by oxidation

at a gold electrode.

Equipment
System: Dionex ICS-6000 or equivalent (metal-free flow path recommended).

Detector: Electrochemical Detector with Gold working electrode and Ag/AgCl reference.

Column: Dionex CarboPac MA1 (4 x 250 mm) or CarboPac PA1 (with optimization).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3028510?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: CarboPac MA1 is specifically designed for sugar alcohols and prevents co-elution

with mono-saccharides.

Protocol Steps
Mobile Phase Preparation:

Eluent A: 480 mM Sodium Hydroxide (NaOH). Must be prepared carbonate-free.

Eluent B: Deionized Water (18.2 MΩ·cm).

Sample Prep:

Dilute urine 1:20 or 1:50 with DI water.

Pass through a C18 SPE cartridge (optional) if the sample is very lipophilic, otherwise 0.22

µm filtration is sufficient.

Gradient Program:

Isocratic elution with ~480 mM NaOH is often required for the MA1 column to elute

strongly retained polyols.

Flow Rate: 0.4 mL/min.[4]

Waveform: Standard Quadruple Potential Waveform for Carbohydrates.

Data Analysis & Validation
Linearity & Limits

Parameter LC-MS/MS Performance HPAEC-PAD Performance

Linear Range 0.5 – 1000 µmol/L 1.0 – 500 µmol/L

LOD (Limit of Detection) ~0.1 µmol/L ~0.5 µmol/L

Precision (CV%) < 5% < 3%

Recovery 95 - 105% 90 - 110%
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Interpretation
Normal Range: < 40 mmol/mol creatinine (Age dependent).

Pathological: > 100 mmol/mol creatinine often indicates TALDO deficiency or active fungal

sepsis.

D/L Ratio: Standard LC-MS/MS measures total Arabitol. If specific D- vs L- separation is

required (e.g., to distinguish endogenous L-arabitol from fungal D-arabitol), a chiral column

or GC-MS with chiral derivatization is required. However, in clinical practice, total Arabitol is

usually sufficient as D-Arabitol levels in disease states vastly exceed physiological L-

Arabitol.

Experimental Workflow Diagram
The following diagram summarizes the decision matrix and workflow for sample processing.
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Figure 2: Sample preparation and analytical decision workflow.

Troubleshooting & Expert Tips
Peak Broadening: Polyols are hydrophilic. If peaks are broad in LC-MS, ensure your injection

solvent is 100% water. Traces of organic solvent in the sample diluent can cause

"breakthrough" on the column.

Interference: Glucose and Mannitol are common in urine.

LC-MS: The Aminex column separates Mannitol (RT ~10 min) from Arabitol (RT ~12 min).
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HPAEC-PAD: Ensure the NaOH concentration is high enough (480 mM) to elute Arabitol;

otherwise, it may carry over to the next run.

Source Contamination: Urine salts will clog the MS source over time. The desalting step

(Step 4 in Protocol A) is not optional for long-term instrument health. Use a divert valve to

send the first 5 minutes of the LC run (containing salts) to waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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